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For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Bromo-6-fluorophenyl)hydrazine hydrochloride is a substituted phenylhydrazine
derivative of interest in synthetic organic chemistry and drug discovery. Its utility as a building
block in the synthesis of novel heterocyclic compounds and potential pharmaceutical agents
necessitates a thorough understanding of its physical and chemical properties. This technical
guide provides a summary of the available physicochemical data for (2-Bromo-6-
fluorophenyl)hydrazine hydrochloride, presented in a clear and accessible format for
researchers and drug development professionals.

Core Physical Properties

A summary of the key physical properties of (2-Bromo-6-fluorophenyl)hydrazine
hydrochloride is presented below.
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Property Value

CAS Number 1049729-31-8
Molecular Formula CeH7BrCIFN:2
Molecular Weight 241.49 g/mol
Appearance Off-white solid[1]
Melting Point 176-179 °C[1]
Boiling Point Data not available
Solubility Data not available
pKa Data not available

Store under inert gas (nitrogen or Argon) at 2-8

Storage Conditions
°C[1]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of (2-Bromo-6-
fluorophenyl)hydrazine hydrochloride are not readily available in the public domain. The
following represents a general experimental workflow for the characterization of a novel
chemical entity, which would be applicable for determining the properties of the title compound.

General Experimental Workflow for Physicochemical
Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of (2-
Bromo-6-fluorophenyl)hydrazine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b151079#2-bromo-6-fluorophenyl-hydrazine-
hydrochloride-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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